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Compound of Interest

Compound Name: Alpha-Cypermethrin

Cat. No.: B1665265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and
stability characteristics of alpha-cypermethrin, a potent synthetic pyrethroid insecticide. The
information is curated to support research, scientific analysis, and development programs.

Physicochemical Properties

Alpha-cypermethrin is a racemic mixture of two of the eight isomers of cypermethrin,
specifically the (S)-a-cyano-3-phenoxybenzyl (1R)-cis-3-(2,2-dichlorovinyl)-2,2-
dimethylcyclopropane carboxylate and the (R)-a-cyano-3-phenoxybenzyl (1S)-cis-3-(2,2-
dichlorovinyl)-2,2-dimethylcyclopropane carboxylate.[1] This specific isomeric composition
contributes to its high insecticidal activity.

General and Physical Properties

The general and physical properties of alpha-cypermethrin are summarized in the table
below, providing a foundational understanding of its physical state and characteristics at
standard conditions.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1665265?utm_src=pdf-interest
https://www.benchchem.com/product/b1665265?utm_src=pdf-body
https://www.benchchem.com/product/b1665265?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cypermethrin
https://www.benchchem.com/product/b1665265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C22H19CI2NO3 [1112113114]
Molecular Weight 416.3 g/mol

Colorless to white or pale
yellow crystalline powder/solid;
Physical State may also be a viscous

yellowish-brown semi-solid

mass.
Odor Weak aromatic odor.
Melting Point 78-81.5 °C
N ) 200 °C at 0.07 mm Hg (9.31
Boiling Point
Pa)
Density 1.28 g/mL at 20-22 °C

1.73x1077 mm Hg (2.3 x 1077

Vapor Pressure
Pa) at 20 °C

Solubility and Partitioning Behavior

The solubility of alpha-cypermethrin in aqueous and organic media, along with its partitioning
coefficient, is critical for understanding its environmental fate and biological interactions.

Property Value References

Water Solubility 0.005-0.01 mg/L at 25 °C

Acetone: 620Dichloromethane:
Solubility in Organic Solvents 550Cyclohexanone: 515Ethyl
(g/L at 25 °C) acetate: 440Chlorobenzene:

4200-Xylene: 350Hexane: 7

Partition Coefficient (log Por) 5.16-6.94
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Stability Profile

Alpha-cypermethrin's stability is influenced by environmental factors such as pH, light, and
temperature. Understanding its degradation under various conditions is crucial for predicting its
persistence and potential impact.

lrolutic. Photoluti i | Stabill

. Conditions and
Stability Parameter . References
Observations

Stable in neutral and acidic
media (optimum stability at pH
4). It undergoes hydrolysis in

Hydrolysis strongly alkaline media (pH 12-
13). The hydrolysis half-life at
pH 7 and 20°C is reported to
be 101 days.

Stable to light under field
conditions. Photodegradation
can occur, with major products
being 3-phenoxy-
benzaldehyde and 3-(2,2—
dichlorovinyl)-2,2-

Photolysis

dimethylcyclopropane

carboxylic acid.

Thermally stable up to 220 °C.
Thermal Stability Decomposition occurs above

this temperature.

Experimental Protocols

The determination of the physicochemical and stability properties of alpha-cypermethrin
follows internationally recognized guidelines, primarily those established by the Organisation
for Economic Co-operation and Development (OECD).

Determination of Melting Point (OECD Guideline 102)
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Principle: This method involves heating the sample slowly and observing the temperature
range over which it melts.

Apparatus:

e Melting point apparatus (capillary tube method or hot stage microscope).
» Calibrated thermometer.

Procedure:

e Asmall, finely powdered sample of alpha-cypermethrin is introduced into a capillary tube,
which is then sealed at one end.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e The temperatures at which the substance begins to melt and at which it is completely molten
are recorded as the melting range.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)

Principle: A saturated solution of the substance in water is prepared, and the concentration of
the substance in the aqueous phase is determined after equilibration.

Apparatus:

o Shaking flask or vessel with a stirrer.
o Constant temperature bath.

o Centrifuge.

o Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography -
HPLC).
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Procedure:

An excess amount of alpha-cypermethrin is added to a known volume of distilled water in a
flask.

e The flask is agitated in a constant temperature bath (e.g., 25 °C) for a sufficient period to
reach equilibrium (typically 24-48 hours).

e The solution is then centrifuged to separate the undissolved solid.

o A sample of the clear aqueous supernatant is carefully removed and analyzed for its alpha-
cypermethrin content using a validated analytical method like HPLC.

Determination of Partition Coefficient (n-octanol/water)
(OECD Guideline 107 - Shake Flask Method)

Principle: The substance is distributed between two immiscible phases, n-octanol and water.
The ratio of the concentrations in the two phases at equilibrium is the partition coefficient.

Apparatus:

Separatory funnels or centrifuge tubes with screw caps.

Mechanical shaker.

Centrifuge.

Analytical instrument for quantification (e.g., HPLC).

Procedure:

¢ n-Octanol and water are mutually saturated before the experiment.

o A known amount of alpha-cypermethrin is dissolved in either water or n-octanol.

e The two phases are placed in a separatory funnel or tube in a defined volume ratio.
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e The vessel is shaken vigorously for a set period to allow for partitioning, followed by a period
for phase separation, which can be aided by centrifugation.

e The concentrations of alpha-cypermethrin in both the aqueous and n-octanol phases are
determined.

» The partition coefficient (Poi) is calculated as the ratio of the concentration in the n-octanol
phase to that in the aqueous phase. The result is typically expressed as log Po..

Hydrolysis as a Function of pH (OECD Guideline 111)

Principle: The rate of hydrolysis of the test substance is determined in sterile aqueous buffer
solutions at different pH values and a constant temperature.

Apparatus:

Sterile reaction vessels.

Constant temperature incubator or water bath.

pH meter.

Analytical instrument for quantification (e.g., HPLC).

Procedure:

» Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

e A known concentration of alpha-cypermethrin is added to each buffer solution.
e The solutions are maintained at a constant temperature (e.g., 25 °C) in the dark.

» Aliquots are taken at various time intervals and analyzed for the concentration of alpha-
cypermethrin and the formation of degradation products.

e The rate of hydrolysis and the half-life are calculated for each pH.
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Photodegradation in Water (Based on OECD Guideline
316)

Principle: The rate and pathway of photodegradation of the test substance in an aqueous
system are determined under simulated sunlight.

Apparatus:

e Photoreactor with a light source simulating natural sunlight (e.g., xenon arc lamp).
e Quartz reaction vessels.

» Constant temperature control system.

¢ Analytical instruments (e.g., HPLC, GC-MS) for quantification and identification of parent
compound and photoproducts.

Procedure:

A solution of alpha-cypermethrin in sterile, buffered water is prepared in quartz vessels.

The vessels are exposed to continuous irradiation in the photoreactor.

Dark control samples are run in parallel to account for non-photolytic degradation.

Samples are withdrawn at different time intervals and analyzed for the concentration of
alpha-cypermethrin and its photoproducts.

The quantum yield and photodegradation half-life are calculated.

Thermal Stability (Based on OECD Guideline 113)

Principle: The stability of the substance is assessed at elevated temperatures over a defined
period.

Apparatus:

o Oven with precise temperature control.
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e Glass vials.

¢ Analytical instrument for quantification (e.g., HPLC).
Procedure:

o Samples of alpha-cypermethrin are placed in glass vials.

e The vials are heated in an oven at a specified elevated temperature (e.g., 54 °C) for a set
duration (e.g., 14 days) for accelerated storage stability tests.

» For decomposition temperature, techniques like thermogravimetric analysis (TGA) can be
used, where the sample is heated at a constant rate, and its weight loss is measured as a
function of temperature.

 After the heating period, the samples are analyzed to determine the extent of degradation.

Visualizations
Degradation Pathways

The degradation of alpha-cypermethrin in the environment primarily proceeds through
hydrolysis and photolysis, leading to the cleavage of the ester linkage.

3-Phenoxybenzaldehyde

Alpha-Cypermethrin Hydrolysis / Photolysis Ester Cleavage Further Degradation Products
—v

3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropane
carboxylic acid
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Caption: Primary degradation pathway of alpha-cypermethrin.

Experimental Workflow for Stability Testing

A systematic approach is essential for evaluating the stability of alpha-cypermethrin under
various environmental conditions.
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Stability Assessment Workflow

Alpha-Cypermethrin Sample

Hydrolytic Stability Photolytic Stability Thermal Stability
(pH 4, 7,9) (Simulated Sunlight) (Elevated Temperature)

Analytical Quantification
(HPLC, GC-MS)

Data Analysis
(Half-life, Degradation Products)

Stability Report

Click to download full resolution via product page

Caption: Workflow for alpha-cypermethrin stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. OECD Guidelines for the Testing of Chemicals [chemycal.com]

 To cite this document: BenchChem. [Alpha-Cypermethrin: A Comprehensive Technical Guide
on Physicochemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1665265#alpha-cypermethrin-physicochemical-
properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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